4-Methylbiphenyl 4-Methylbiphenyl 4-Methylbiphenyl, also known as 4-phenyltoluene or fema 3186, belongs to the class of organic compounds known as biphenyls and derivatives. These are organic compounds containing to benzene rings linked together by a C-C bond. 4-Methylbiphenyl exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 4-Methylbiphenyl has been primarily detected in saliva. Within the cell, 4-methylbiphenyl is primarily located in the membrane (predicted from logP). 4-Methylbiphenyl is an anise, fennel, and floral tasting compound that can be found in cocoa and cocoa products. This makes 4-methylbiphenyl a potential biomarker for the consumption of this food product.
4-Methylbiphenyl is a member of biphenyls.
Brand Name: Vulcanchem
CAS No.: 644-08-6
VCID: VC0165694
InChI: InChI=1S/C13H12/c1-11-7-9-13(10-8-11)12-5-3-2-4-6-12/h2-10H,1H3
SMILES: CC1=CC=C(C=C1)C2=CC=CC=C2
Molecular Formula: C13H12
Molecular Weight: 168.23 g/mol

4-Methylbiphenyl

CAS No.: 644-08-6

Reference Standards

VCID: VC0165694

Molecular Formula: C13H12

Molecular Weight: 168.23 g/mol

4-Methylbiphenyl - 644-08-6

CAS No. 644-08-6
Product Name 4-Methylbiphenyl
Molecular Formula C13H12
Molecular Weight 168.23 g/mol
IUPAC Name 1-methyl-4-phenylbenzene
Standard InChI InChI=1S/C13H12/c1-11-7-9-13(10-8-11)12-5-3-2-4-6-12/h2-10H,1H3
Standard InChIKey ZZLCFHIKESPLTH-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)C2=CC=CC=C2
Canonical SMILES CC1=CC=C(C=C1)C2=CC=CC=C2
Boiling Point 267.5 °C
Melting Point 49.5 °C
Mp 49-50 °
49-50°C
Physical Description Solid
White solid
Description 4-Methylbiphenyl, also known as 4-phenyltoluene or fema 3186, belongs to the class of organic compounds known as biphenyls and derivatives. These are organic compounds containing to benzene rings linked together by a C-C bond. 4-Methylbiphenyl exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 4-Methylbiphenyl has been primarily detected in saliva. Within the cell, 4-methylbiphenyl is primarily located in the membrane (predicted from logP). 4-Methylbiphenyl is an anise, fennel, and floral tasting compound that can be found in cocoa and cocoa products. This makes 4-methylbiphenyl a potential biomarker for the consumption of this food product.
4-Methylbiphenyl is a member of biphenyls.
Solubility 2.41e-05 M
0.00405 mg/mL at 25 °C
Insoluble in water
Soluble (in ethanol)
Synonyms 4-Phenyltoluene
PubChem Compound 12566
Last Modified Nov 11 2021
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